Cas no 887353-83-5 (TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE)

• Product Name: TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE
• CAS No: 887353-83-5
• MF: C₂₉H₅₆O₉
• MW: 548.749550819397
• CID: 827016
• PubChem ID: 57355315
• Update Time: 2025-05-30

TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE
• tert-butyl 2-[2-[2-[2-[2-[2-(2-undec-10-enoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetate
• 3,6,9,12,15,18,21-Heptaoxadotriacont-31-enoic Acid 1,1-Dimethylethyl Ester
• AKOS030253187
• SCHEMBL1469488
• FT-0664128
• tert-Butyl 3,6,9,12,15,18,21-heptaoxadotriacont-31-en-1-oate
• JSUURNVGHQJQRC-UHFFFAOYSA-N
• {2-[2-(2-{2-[2-(2-Undec-10-enyloxyethoxy)ethoxy]ethoxy}ethoxy)ethoxy]ethoxy}-acetic acid tert-butyl ester
• 887353-83-5
• 2-[2-(2-{2-[2-(2-Undec-10-enyloxyethoxy)ethoxyl ethoxy}ethoxy)ethoxy]ethoxy}-acetic acid tert-butyl ester
• DTXSID00723040

• Inchi： 1S/C29H56O9/c1-5-6-7-8-9-10-11-12-13-14-31-15-16-32-17-18-33-19-20-34-21-22-35-23-24-36-25-26-37-27-28(30)38-29(2,3)4/h5H,1,6-27H2,2-4H3
• InChI Key： JSUURNVGHQJQRC-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCC(=O)OC(C)(C)C)CCCCCCCCCC=C

Computed Properties

• Exact Mass: 548.39200
• Monoisotopic Mass: 548.39243336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Methanol
• PSA: 90.91000
• LogP: 4.75110

TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE

Introduction to TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE (CAS No. 887353-83-5)

TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE, identified by the Chemical Abstracts Service Number (CAS No.) 887353-83-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of polyoxadiazole derivatives, which are known for their unique structural and functional properties. The presence of multiple oxygen atoms in its structure contributes to its distinctive reactivity and potential applications in various scientific domains.

The molecular structure of TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE is characterized by a long aliphatic chain with alternating oxadiazole rings and enoate functional groups. The tert-butyl substituents at specific positions enhance the stability and solubility of the compound, making it more amenable for practical applications. This structural configuration not only imparts thermal and chemical resistance but also opens up possibilities for its use in advanced material synthesis and biomedical interventions.

In recent years, there has been a growing interest in polyoxadiazole derivatives due to their potential applications in drug delivery systems, polymer science, and catalysis. The oxadiazole ring system is particularly noteworthy for its ability to participate in hydrogen bonding and metal coordination interactions, which are crucial for designing novel molecular recognition platforms. The enoate group in TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE further enhances its versatility by allowing it to engage in esterification reactions and form stable complexes with metal ions.

One of the most compelling aspects of this compound is its potential role in pharmaceutical research. The combination of its rigid oxadiazole framework and flexible aliphatic chain makes it an excellent candidate for designing bioactive molecules. For instance, researchers have explored its use as a scaffold for developing new therapeutic agents that target specific biological pathways. Preliminary studies suggest that derivatives of TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression.

The tert-butyl groups in the molecule contribute to its stability under various conditions, which is a critical factor for pharmaceutical applications. These substituents prevent unwanted side reactions by shielding reactive sites on the molecule while maintaining its overall integrity. Additionally, the presence of multiple oxygen atoms enhances the compound's solubility in polar solvents such as water and ethanol, facilitating its incorporation into solution-based formulations.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of complex molecules like TERT-BUTYL-3,6,9,12,15,18,21-HEPTAOXADOTRIACONT-31-ENOATE. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interaction with biological targets. These studies have highlighted the compound's potential as a lead molecule for drug discovery programs targeting neurological disorders and metabolic diseases.

In the realm of material science,TERT-BUTYL-3,6,9,12,15,18,21,-HEPTAOXADOTRIACONT31*-ENOATE has shown promise as a building block for high-performance polymers. Its ability to form stable cross-linked networks makes it suitable for applications in coatings that require exceptional durability and chemical resistance. Furthermore,the oxadiazole rings contribute to UV stability, which is essential for outdoor applications where exposure to sunlight can degrade materials.

The synthesis of TERT-BUTYL3,6,9,12,15,18,21,-HEPTAOXADOTRIACONT31*-ENOATE involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex oxadiazole framework efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring higher purity levels necessary for pharmaceutical-grade materials.

The growing body of research on polyoxadiazole derivatives underscores their significance as versatile chemical entities. The unique combination of structural features in TERT-BUTYL3,6,9,12,15,18,21,-HEPTAOXADOTRIACONT31*-ENOATE positions it as a valuable asset for both academic research and industrial applications. As scientists continue to explore new synthetic pathways and functional modifications,the potential uses for this compound are likely to expand further into uncharted territories.

In conclusion,TERT-BUTYL3,6,9,12,15,18,21,-HEPTAOXADOTRIACONT31*-ENOATE (CAS No. 887353)835) represents a fascinating example of how structural innovation can lead to novel materials with broad applicability across multiple scientific disciplines. Its role in pharmaceutical development, polymer science, and advanced material engineering highlights its importance as a research tool and potential commercial product.